Cas no 89883-13-6 (Phenol, 2,3-dibromo-4-methyl-6-nitro-)
89883-13-6 structure
Product Name:Phenol, 2,3-dibromo-4-methyl-6-nitro-
CAS No:89883-13-6
MF:C7H5Br2NO3
MW:310.927500486374
CID:585835
PubChem ID:71326781
Update Time:2025-04-19
Phenol, 2,3-dibromo-4-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,3-dibromo-4-methyl-6-nitro-
- 2,3-dibromo-4-methyl-6-nitrophenol
- DTXSID80755920
- 89883-13-6
-
- Inchi: 1S/C7H5Br2NO3/c1-3-2-4(10(12)13)7(11)6(9)5(3)8/h2,11H,1H3
- InChI Key: YHZLZLLRBNGFMP-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C=C1C)[N+](=O)[O-])O)Br
Computed Properties
- Exact Mass: 310.86157g/mol
- Monoisotopic Mass: 308.86362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66Ų
Phenol, 2,3-dibromo-4-methyl-6-nitro- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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